3-Methylphenyl methanesulfonate
Overview
Description
3-Methylphenyl methanesulfonate is a chemical compound with the molecular formula C8H10O4S . It is also known as 3-Methoxyphenyl methanesulfonate .
Molecular Structure Analysis
The molecular structure of this compound consists of a methanesulfonate group attached to a 3-methylphenyl group . The average mass of the molecule is 202.228 Da and the monoisotopic mass is 202.029984 Da .Scientific Research Applications
1. Microbial Metabolism
Methanesulfonic acid, closely related to 3-Methylphenyl Methanesulfonate, plays a role in the biogeochemical cycling of sulfur. Aerobic bacteria use it as a sulfur source for growth, and specialized methylotrophs utilize it as a carbon and energy substrate. Methanesulfonate oxidation involves methanesulfonate monooxygenase (Kelly & Murrell, 1999).
2. Sulfonation Processes
Research on the sulfonation of phenyl methanesulfonates, which includes compounds like this compound, indicates their role in the production of sulfonic acids. This process is essential in understanding the chemical behavior of sulfonate groups in various compounds (Wit, Woldhuis, & Cerfontain, 2010).
3. Methanesulfonate Esters Hydrolysis
Studies on the hydrolysis of Methanesulfonate Esters, which include this compound, reveal their potential in the selective removal of ester groups in pharmaceutical synthesis, significantly impacting drug purity and safety (Chan, Cox, & Sinclair, 2008).
4. Methanesulfonate in Marine Environment
Marine methylotrophic bacteria metabolize methanesulfonic acid, derived from methanesulfonates like this compound, playing a role in the global cycling of organic sulfur. These bacteria can mineralize methanesulfonic acid, contributing to environmental sulfur dynamics (Thompson, Owens, & Murrell, 1995).
5. Catalyzed Sulfonation of Methane
Research on the catalyzed sulfonation of methane to methanesulfonic acid highlights the potential of using methanesulfonates in industrial chemical reactions, possibly including this compound (Mukhopadhyay & Bell, 2004).
6. Vibrational and NMR Analysis
Studies focusing on the molecular conformation, NMR chemical shifts, and vibrational transitions of methanesulfonamide derivatives, which are structurally related to this compound, provide insights into their chemical behavior and potential applications in various fields (Karabacak, Cinar, & Kurt, 2010).
Safety and Hazards
While specific safety data for 3-Methylphenyl methanesulfonate is not available, it is generally recommended to avoid breathing in mist, gas, or vapors of similar compounds. Contact with skin and eyes should be avoided, and personal protective equipment should be used. In case of inhalation or skin contact, medical attention should be sought .
Properties
IUPAC Name |
(3-methylphenyl) methanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3S/c1-7-4-3-5-8(6-7)11-12(2,9)10/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYZUSFZMXYITLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OS(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40554335 |
Source
|
| Record name | 3-Methylphenyl methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40554335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1077-02-7 |
Source
|
| Record name | Methanesulfonic acid, 3-methylphenyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1077-02-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methylphenyl methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40554335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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